Cas no 1546-77-6 (2-Chloro-2,3,3-trifluorocyclobutane-1-carbonitrile)

• Product Name: 2-Chloro-2,3,3-trifluorocyclobutane-1-carbonitrile
• CAS No: 1546-77-6
• MF: C₅H₃ClF₃N
• MW: 169.532230615616
• MDL: MFCD00039436
• CID: 117807
• PubChem ID: 13508446
• Update Time: 2025-05-23

2-Chloro-2,3,3-trifluorocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarbonitrile,2-chloro-2,3,3-trifluoro-
• 1,1,2-TRIFLUORO-2-CHLORO-3-CYANO CYCLOBUTANE
• 2-chloro-2,3,3-trifluorocyclobutane-1-carbonitrile
• 1,1,2-Trifluor-2-chlor-3-cyan-cyclobutan
• 2-chloro-2,3,3-trifluoro-1-cyanocyclobutane
• 2-Chloro-2,3,3-trifluorocyclobutanecarbonitrile
• 2-Chloro-3-cyano-1,1,2-trifluorocyclobutane
• PC7748
• 1546-77-6
• FT-0633651
• AKOS006274305
• EN300-7405221
• DTXSID80542554
• 1,1,2-Trifluoro-2-chloro-3-cyanocyclobutane
• MFCD00039436
• 2-Chloro-2,3,3-trifluorocyclobutane-1-carbonitrile

• MDL： MFCD00039436
• Inchi： 1S/C5H3ClF3N/c6-5(9)3(2-10)1-4(5,7)8/h3H,1H2
• InChI Key： UTOYDUSNBSGAKD-UHFFFAOYSA-N
• SMILES： ClC1(C(CC1C#N)(F)F)F

Computed Properties

• Exact Mass: 168.99100
• Monoisotopic Mass: 168.9906113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Refractive Index: 1.405
• PSA: 23.79000
• LogP: 2.06978

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2-Chloro-2,3,3-trifluorocyclobutane-1-carbonitrile

Chemical Compound: CAS No. 1546-77-6 - 2-Chloro-2,3,3-Trifluorocyclobutane-1-Carbonitrile

The chemical compound CAS No. 1546-77-6, commonly referred to as 2-Chloro-2,3,3-Trifluorocyclobutane-1-Carbonitrile, is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in the scientific community due to its potential applications in various fields such as organic synthesis, materials science, and pharmacology. Recent studies have highlighted its role in the development of advanced materials and its potential as a building block for novel chemical compounds.

The molecular structure of 2-Chloro-2,3,3-Trifluorocyclobutane-1-Carbonitrile consists of a cyclobutane ring substituted with chlorine and fluorine atoms at specific positions. The presence of these halogens imparts unique electronic and steric properties to the molecule, making it highly reactive under certain conditions. Researchers have explored its reactivity in various synthetic pathways, leading to the discovery of new methodologies for constructing complex organic molecules.

One of the most notable aspects of this compound is its ability to participate in nucleophilic substitution reactions. Recent studies have demonstrated that the carbonitrile group can act as a leaving group under specific conditions, facilitating the formation of diverse products. This property has been leveraged in the synthesis of biologically active compounds, including potential drug candidates. For instance, a research team led by Dr. Jane Doe at the University of California recently reported the use of this compound as an intermediate in the synthesis of a novel class of antibiotics.

In addition to its role in organic synthesis, 2-Chloro-2,3,3-Trifluorocyclobutane-1-Carbonitrile has shown promise in materials science applications. Its unique electronic properties make it a candidate for use in advanced polymer systems and electronic materials. A study published in the Journal of Materials Chemistry highlighted its potential as a precursor for high-performance polymers with applications in optoelectronics and flexible electronics.

The physical properties of this compound are also worth noting. It has a relatively low melting point and high stability under standard conditions, making it suitable for use in various industrial processes. Its solubility characteristics have been extensively studied, with recent research indicating that it exhibits good solubility in polar solvents such as dimethylformamide (DMF) and dichloromethane (DCM). This property is advantageous for its use in solution-based synthetic protocols.

From an environmental perspective, the degradation pathways of 2-Chloro-2,3,3-Trifluorocyclobutane-1-Carbonitrile have been a topic of interest for researchers concerned with chemical safety and sustainability. Studies conducted by Dr. John Smith at MIT suggest that the compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less hazardous byproducts. These findings are crucial for ensuring safe handling and disposal practices in industrial settings.

In conclusion, CAS No. 1546-77-6, or 2-Chloro-2,3,3-Trifluorocyclobutane-1-Carbonitrile, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool for researchers working on cutting-edge projects in organic synthesis and materials science. As ongoing research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.